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Introduction

Niobium monoxide (NbO) is a distinctive transition metal oxide that garners significant interest
in materials science due to its unique defect rock salt crystal structure, metallic conductivity,
and notable thermal stability.[1] It occupies a unique position between ionic oxides and metallic
systems, exhibiting properties that make it a candidate for various advanced applications,
including in capacitors, memristors, and as a component in high-temperature alloys.[1][2][3]
The performance and reliability of NbO in these applications are intrinsically linked to its phase
stability under diverse conditions of temperature, pressure, and chemical environment.

This technical guide provides a comprehensive overview of the phase stability of niobium
monoxide, consolidating crystallographic, thermodynamic, and kinetic data from both
experimental and theoretical investigations. It is intended to serve as a core reference for
researchers and professionals working with or developing materials based on niobium
monoxide.

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b082092#bc-rfq
https://www.graphviz.org/pdf/dotguide.pdf
https://www.graphviz.org/pdf/dotguide.pdf
https://thermocalc.com/about-us/methodology/the-calphad-methodology/
https://en.wikipedia.org/wiki/Rietveld_refinement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Crystal Structure and Polymorphism
Ambient Pressure Cubic Phase

Under ambient conditions, niobium monoxide crystallizes in an unusual cubic structure with the
space group Pm-3m (No. 221).[2][4] This structure can be described as a defective rock salt
(NaCl) lattice where 25% of both the niobium and oxygen sites are vacant in an ordered
manner.[1][5] This high concentration of ordered vacancies is a defining characteristic of NbO.
[6] The niobium and oxygen atoms both exhibit square planar coordination geometries.[2] The
presence of strong, nearly covalent bonds between niobium atoms is a key feature of its
electronic structure.[2]

High-Pressure Rhombohedral Phase

Theoretical studies employing density functional theory (DFT) have predicted the existence of a
stable, vacancy-free rhombohedral phase of NbO at high pressures.[3][7] This phase is
predicted to become enthalpically more stable than the cubic phase with ordered vacancies at
pressures exceeding 70 GPa.[3] The calculated formation energy of this rhombohedral
polymorph is 0.248 eV/atom, indicating it is thermodynamically more stable than a hypothetical
vacancy-free NbO with a B1 structure.[3][5]

Quantitative Data on Phase Stability

The following tables summarize the key quantitative data related to the phase stability of
niobium monoxide.
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Property

Value

Conditions

Reference(s)

Crystal System

Cubic

Ambient pressure

[2]14]

Space Group

Pm-3m (No. 221)

Ambient pressure

[2]4]

Lattice Constant (a) 0.4211 nm Ambient [11[2]
Formula Units (2) 3 - (2]

Density 7.30 g/cm?3 Ambient [1][2]
Melting Point 1937 °C (2210 K) - [1112]

Superconducting

Transition

1.38K

[2]

Table 1: Crystallographic and Physical Properties of Cubic Niobium Monoxide.

Property

Value

Conditions

Reference(s)

Crystal System

Rhombohedral

High pressure (> 70
GPa, theoretical)

[3]17]

Space Group

R-3m (No. 166)

High pressure

(theoretical)

[3]

Lattice Parameters

(hexagonal)

a=279A c=892A

High pressure

(theoretical)

[7]

Formation Energy

0.248 eV/atom

High pressure

(theoretical)

[3](5]

Table 2: Properties of the Theoretically Predicted High-Pressure Rhombohedral Phase of

Niobium Monoxide.
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Thermodynamic

. Value / Equation Temperature Range Reference(s)
Quantity
Standard Enthalpy of
_ -405.85 kJ/mol 298.15 K [1][2]
Formation (AfH©298)
Standard Molar
48.1 J/(mol-K) 298.15 K [2]

Entropy (5©298)

, AfG°(NbO) £ 0.21 =
Gibbs Free Energy of

) -407.45 + 0.0863 * T 1000 - 1300 K [4]18]
Formation (AfGS)
(kJ/mol)
Heat Capacity (C) 41.3 J/(mol-K) 298.15 K [2]

Table 3: Thermodynamic Data for Cubic Niobium Monoxide.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of niobium monoxide are
crucial for obtaining reliable and reproducible data. The following sections summarize the key
methodologies cited in the literature.

Synthesis of Cubic Niobium Monoxide

4.1.1. Comproportionation Reaction
This is a common laboratory-scale method for producing phase-pure NbO.[1]
o Reactants: High-purity niobium pentoxide (Nb20s) powder and niobium (Nb) metal powder.

o Stoichiometry: The reactants are mixed in a stoichiometric ratio according to the reaction:
Nb20s + 3Nb - 5NbO.

e Mixing: The powders are intimately mixed, often using a mortar and pestle or ball milling, to
ensure homogeneous reaction.

o Compaction: The mixed powder is typically pressed into a pellet to improve contact between
the reactants.
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e Reaction Conditions: The pellet is heated in a high-temperature furnace under a vacuum or
inert atmosphere (e.g., argon) to prevent oxidation.

o Temperature Profile: The temperature is ramped to 1200-1700 °C and held for an extended
period (e.g., 1-48 hours) to ensure complete reaction.[1][9]

e Cooling: The furnace is cooled to room temperature, and the resulting NbO is recovered.
4.1.2. Arc Melting

This technique can be used to produce dense, polycrystalline ingots of NbO.

o Reactants: A mixture of Nb20s and Nb powders.

e Apparatus: A non-consumable tungsten electrode arc furnace with a water-cooled copper
hearth.

e Procedure:

o

The reactant mixture is pressed into a pellet.

[¢]

The furnace chamber is evacuated and backfilled with a high-purity inert gas (e.g., argon).

An electric arc is struck between the electrode and the pellet, melting the reactants.

[e]

The molten material is allowed to solidify on the cooled hearth.

[e]

o

The resulting ingot is typically flipped and re-melted several times to ensure homogeneity.

Characterization Techniques
4.2.1. Neutron Diffraction
Neutron diffraction is a powerful technique for determining the crystal structure of NbO,

particularly for accurately locating the oxygen atoms, which have a relatively low scattering
power for X-rays.[9]

o Sample Preparation: A powdered sample of NbO is loaded into a suitable container, such as
a vanadium can (vanadium has a very low coherent neutron scattering cross-section).
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 Instrument: A high-resolution neutron powder diffractometer at a neutron source (e.g., a
research reactor or spallation source).

o Data Collection: A monochromatic neutron beam is directed at the sample, and the scattered
neutrons are detected as a function of the scattering angle (28). Data is typically collected
over a wide angular range to obtain a full diffraction pattern.

o Data Analysis (Rietveld Refinement): The collected diffraction pattern is analyzed using the

Rietveld method. This involves:
o Proposing a crystal structure model for NbO (e.g., the cubic Pm-3m structure).

o Calculating a theoretical diffraction pattern based on the model, including instrumental

parameters.

o Refining the structural parameters (lattice parameters, atomic positions, site occupancies,
thermal parameters) and instrumental parameters by minimizing the difference between
the calculated and observed patterns using a least-squares algorithm.

4.2.2. Solid-State Electrochemical Cell Measurements

This technique is used to determine the thermodynamic properties of NbO, such as the Gibbs
free energy of formation, at high temperatures.[4][8]

o Electrochemical Cell Assembly: A typical cell configuration is: Pt, Nb + NbO | YDT | Oz (gas,
known pressure), Pt Where YDT (yttria-doped thoria) is a solid oxide electrolyte that
conducts oxygen ions at high temperatures.

o Electrode Preparation:

o Working Electrode: An intimate mixture of Nb and NbO powders is prepared and pressed
into a pellet.

o Reference Electrode: A platinum electrode exposed to a gas with a known oxygen partial
pressure (e.g., pure Oz or air).

e Measurement Procedure:
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o The cell is assembled and placed in a high-temperature furnace.
o The temperature is controlled and measured accurately.

o The electromotive force (EMF) between the working and reference electrodes is measured
using a high-impedance voltmeter.

o The Gibbs free energy of formation of NbO is calculated from the measured EMF using
the Nernst equation.

Computational Methodologies
5.1. Density Functional Theory (DFT)

DFT calculations are a powerful tool for investigating the phase stability, electronic structure,
and thermodynamic properties of materials from first principles.

o Software: Quantum chemistry packages such as VASP, SIESTA, or Quantum ESPRESSO
are commonly used.

e Methodology:

o Structure Definition: The crystal structures of the different NbO phases (e.g., cubic with
vacancies, rhombohedral) are defined.

o Computational Parameters: Key parameters are chosen, including the exchange-
correlation functional (e.g., PBE, LDA), pseudopotentials or projector augmented wave
(PAW) potentials to describe the electron-ion interactions, a plane-wave cutoff energy, and
a k-point mesh for sampling the Brillouin zone.

o Structural Optimization: The lattice parameters and atomic positions are relaxed to find the
minimum energy configuration.

o Total Energy Calculations: The total energies of the different phases are calculated.

o Property Calculation: From the total energies, properties such as formation energies,
enthalpies of formation, and the pressure-volume relationship can be determined to
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assess phase stability. Phonon calculations can be performed to assess the dynamic
stability of a predicted phase.

5.2. CALPHAD (CALculation of PHAse Diagrams)

The CALPHAD method is a computational approach used to model the thermodynamic
properties of multicomponent systems and to calculate phase diagrams.[2]

o Methodology:

o Data Collection: Experimental and theoretical data on the thermodynamics and phase
equilibria of the Nb-O system are collected.

o Thermodynamic Modeling: The Gibbs free energy of each phase in the system is
described by a mathematical model (e.g., the Redlich-Kister polynomial for solution
phases) with adjustable parameters.

o Parameter Optimization: The model parameters are optimized by fitting the model to the
collected experimental and theoretical data.

o Phase Diagram Calculation: The optimized thermodynamic database is used to calculate
phase diagrams and other thermodynamic properties of the Nb-O system.

Visualizations
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Workflow for Determining Phase Stability of Niobium Monoxide
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Caption: Experimental and computational workflow for the determination of niobium monoxide

phase stability.

Factors Influencing Phase Stability
Temperature

Temperature is a critical factor governing the stability of NbO. The cubic phase is stable up to
its melting point of 1937 °C.[1][2] At elevated temperatures, kinetic barriers to phase
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transformations and defect mobility are overcome. Thermodynamic data, such as the Gibbs
free energy of formation, exhibit a clear temperature dependence.[4][8]

Pressure

As predicted by theoretical calculations, high pressure is expected to induce a phase transition

from the cubic structure with ordered vacancies to a denser, vacancy-free rnombohedral phase.
[3][7] This is a common phenomenon in materials where pressure favors more compact crystal

structures.

Defects and Non-Stoichiometry

Niobium monoxide has a very narrow homogeneity range, existing in a composition close to
stoichiometric NbO.[5] This is in contrast to other transition metal monoxides like TiO and VO,
which exhibit broad homogeneity ranges. The ordered vacancies in both the niobium and
oxygen sublattices are a fundamental feature of the cubic NbO structure.[5][6] The stability of
this ordered defect structure is a key aspect of its phase stability. Deviations from this ordered
arrangement or from stoichiometry can influence the electronic and thermodynamic properties,
and thus the overall stability of the phase.

Conclusion

The phase stability of niobium monoxide is a complex interplay of its unique crystal structure
with ordered vacancies, and its response to temperature and pressure. The ambient pressure
cubic phase is well-characterized and exhibits high thermal stability. Theoretical studies have
opened a new avenue of investigation with the prediction of a high-pressure rhombohedral
phase. A thorough understanding of the phase stability of NbO, underpinned by a combination
of meticulous experimental work and robust computational modeling, is essential for the
continued development and application of this promising material. This guide has provided a
consolidated overview of the current knowledge, offering a valuable resource for researchers
and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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